3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfanyl]-4-methyl-5-phenyl-1,2,4-triazole
• InChI: InChI=1S/C16H13Cl2N3S/c1-21-15(12-5-3-2-4-6-12)19-20-16(21)22-10-11-7-8-13(17)14(18)9-11/h2-9H,10H2,1H3
• InChI Key: ZHFGGQDNEUBQIU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC(=C(C=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C16H13Cl2N3S
• Molecular Weight: 350.3 g/mol

Description

3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the triazole family of compounds, which have been shown to possess a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cytochrome P450 and monoamine oxidase. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole in lab experiments is its wide range of biological activities. This makes it a potential candidate for various research applications. However, one limitation is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are many future directions for research on 3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole. One direction is to further explore its potential as a target for drug discovery. Another direction is to study its effects on different types of cancer cells. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with various enzymes.

Scientific Research Applications

3-[(3,4-dichlorobenzyl)thio]-4-methyl-5-phenyl-4H-1,2,4-triazole has been shown to possess a wide range of biological activities, making it a potential candidate for various scientific research applications. It has been studied for its antimicrobial, antifungal, and anticancer properties. It has also been shown to inhibit the activity of certain enzymes, making it a potential target for drug discovery.